Cas no 850375-06-3 (3-(2-methyl-1,3-thiazol-4-yl)phenylmethanol)
850375-06-3 structure
Product Name:3-(2-methyl-1,3-thiazol-4-yl)phenylmethanol
CAS No:850375-06-3
MF:C11H11NOS
MW:205.276141405106
MDL:MFCD02682066
CID:716907
PubChem ID:7127783
Update Time:2024-10-26
3-(2-methyl-1,3-thiazol-4-yl)phenylmethanol Chemical and Physical Properties
Names and Identifiers
-
- (3-(2-Methylthiazol-4-yl)phenyl)methanol
- [3-(2-methyl-1,3-thiazol-4-yl)phenyl]methanol
- Benzenemethanol,3-(2-methyl-4-thiazolyl)-
- [3-(2-methyl-4-thiazolyl)phenyl]methanol
- 3-(2-METHYL-1,3-THIAZOL-4-YL)BENZYL ALCOHOL
- [3-(2-Methyl-1,3-thiazol-4-yl)phenyl]methanol 97%
- 3-(2-Methyl-1,3-thiazol-4-yl)benzyl alcohol, 4-[3-(Hydroxymethyl)phenyl]-2-methyl-1,3-thiazole
- [3-(2-Methyl-1,3-thiazol-4-yl)phenyl]methanol97%
- Benzenemethanol, 3-(2-methyl-4-thiazolyl)-
- DB-056841
- [3-(2-methyl-1,3-thiazol-4-yl)phenyl]methanol, AldrichCPR
- AKOS016010082
- PS-3710
- SCHEMBL3052495
- BL007818
- AB87220
- DTXSID00427798
- SY064572
- MFCD02682066
- 850375-06-3
- CS-0456258
- 3-(2-Methyl-4-thiazolyl)benzyl Alcohol
- 3-(2-methyl-1,3-thiazol-4-yl)phenylmethanol
-
- MDL: MFCD02682066
- Inchi: 1S/C11H11NOS/c1-8-12-11(7-14-8)10-4-2-3-9(5-10)6-13/h2-5,7,13H,6H2,1H3
- InChI Key: KDZJEQBWBSZOEG-UHFFFAOYSA-N
- SMILES: C1(CO)=CC=CC(C2=CSC(C)=N2)=C1
Computed Properties
- Exact Mass: 205.05613515g/mol
- Monoisotopic Mass: 205.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- Density: 1.225
- Melting Point: 77-79°C
- Boiling Point: 370.789°C at 760 mmHg
- Flash Point: 178.047°C
- Refractive Index: 1.617
- PSA: 61.36000
- LogP: 2.61080
- pka: 14.10±0.10(Predicted)
3-(2-methyl-1,3-thiazol-4-yl)phenylmethanol Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 36/37/38-22
- Safety Instruction: 22-26-36/37/39
-
Hazardous Material Identification:
- Storage Condition:2-8°C
3-(2-methyl-1,3-thiazol-4-yl)phenylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM111515-5g |
(3-(2-methylthiazol-4-yl)phenyl)methanol |
850375-06-3 | 95% | 5g |
$684 | 2021-08-06 | |
| Alichem | A059006384-5g |
(3-(2-Methylthiazol-4-yl)phenyl)methanol |
850375-06-3 | 95% | 5g |
$724.68 | 2023-08-31 | |
| Apollo Scientific | OR1426-100mg |
[3-(2-Methyl-1,3-thiazol-4-yl)phenyl]methanol |
850375-06-3 | 97% | 100mg |
£24.00 | 2025-02-19 | |
| abcr | AB469538-1 g |
(3-(2-Methylthiazol-4-yl)phenyl)methanol; min. 95% |
850375-06-3 | 1g |
€379.80 | 2023-07-18 | ||
| abcr | AB469538-5 g |
(3-(2-Methylthiazol-4-yl)phenyl)methanol; min. 95% |
850375-06-3 | 5g |
€1,025.00 | 2023-07-18 | ||
| Chemenu | CM111515-250mg |
(3-(2-methylthiazol-4-yl)phenyl)methanol |
850375-06-3 | 95% | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM111515-1g |
(3-(2-methylthiazol-4-yl)phenyl)methanol |
850375-06-3 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM111515-5g |
(3-(2-methylthiazol-4-yl)phenyl)methanol |
850375-06-3 | 95% | 5g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | Y1195195-1g |
3-(2-Methyl-4-thiazolyl)benzyl Alcohol |
850375-06-3 | 95% | 1g |
$1030 | 2024-07-20 | |
| TRC | B101580-50mg |
[3-(2-methyl-1,3-thiazol-4-yl)phenyl]methanol |
850375-06-3 | 50mg |
$ 70.00 | 2022-04-27 |
3-(2-methyl-1,3-thiazol-4-yl)phenylmethanol Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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